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Compound of Interest

Compound Name: 4-Butylaniline

Cat. No.: B089568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling and storage of

4-Butylaniline (CAS No. 104-13-2), a crucial intermediate in the synthesis of dyes,

pharmaceuticals, and other organic compounds.[1][2][3] Adherence to these protocols is critical

to ensure the safety of laboratory personnel and the integrity of research.

Physicochemical and Toxicological Data
Proper handling procedures are predicated on a thorough understanding of the substance's

properties. The following table summarizes key quantitative data for 4-Butylaniline.
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Property Value Reference

Molecular Formula C₁₀H₁₅N [1]

Molecular Weight 149.23 g/mol [4]

Appearance
Clear to pale yellow or orange

liquid
[1][4]

Odor Faint amine odor [1]

Boiling Point 243-245 °C [1]

Melting Point -5 °C [1]

Flash Point > 112 °C (> 233.60 °F) [5]

Autoignition Temperature 475 °C / 887 °F [6]

Water Solubility Slightly soluble/Insoluble [1]

Acute Toxicity (Oral, Rat LD50) 930 mg/kg [2]

Acute Toxicity (Dermal, Rabbit

LD50)
>2000 mg/kg [2]

Hazard Identification and Precautionary Measures
4-Butylaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[4] It causes

skin irritation, serious eye irritation, and may cause respiratory irritation.[4] Furthermore, it is

harmful to aquatic life with long-lasting effects.[4]

Signal Word: Danger[4]

Hazard Statements:[4]

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

H412: Harmful to aquatic life with long lasting effects.

Precautionary Statements:[1][4][7]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P311: Call a POISON CENTER/doctor.

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling 4-Butylaniline in a

laboratory setting.
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Safe Handling Workflow for 4-Butylaniline
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Caption: Logical workflow for handling 4-Butylaniline.
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Detailed Protocols and Procedures
A comprehensive PPE strategy is mandatory when handling 4-Butylaniline.

Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[5][8][9]

Skin Protection:

Gloves: Wear appropriate protective gloves.[4] Gloves must be inspected prior to use.[9]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[5][8][10]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[8][10] Work should be conducted in a well-ventilated area, preferably under a chemical fume

hood.[6][9]

Storage Conditions: Store in a cool, dry, and well-ventilated place.[1][5][8] Keep the container

tightly closed.[1][4][5][8] The storage area should be designated as a corrosives area.[6][8] It

is recommended to store under nitrogen as the substance is air sensitive.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid

chlorides, and chloroformates.[6][8]

Conditions to Avoid: Direct sunlight, heat, and high temperatures should be avoided.[4]

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Personal Precautions: Ensure adequate ventilation and wear the prescribed personal

protective equipment.[6][8] Evacuate personnel to safe areas and keep people away from

and upwind of the spill.[6][8]

Environmental Precautions: Prevent the product from entering drains, surface water, or the

sanitary sewer system.[6][8][9] Local authorities should be advised if significant spillages

cannot be contained.[6][8]
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Containment and Cleanup:

Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

Soak up with inert absorbent material.[6][8]

Collect the material and place it in a suitable, closed container for disposal.[5][6][8]

Clean contaminated surfaces with an excess of water.[4]

Immediate medical attention is required in case of exposure.[6][8]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[4][8] If breathing is difficult, give oxygen.[5][9][10] If not breathing, give artificial

respiration.[5][9][10] Do not use the mouth-to-mouth method if the victim ingested or inhaled

the substance.[6][8] Seek immediate medical advice.[4]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[6][8] Remove

all contaminated clothing and shoes immediately.[8][10] Gently wash with plenty of soap and

water.[4] If skin irritation occurs, get medical advice/attention.[4]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[4][6][8] Remove contact lenses, if present and easy to do, and

continue rinsing.[4][8] Immediate medical attention is required.[6][8]

Ingestion: Rinse mouth with water.[4][8] Do NOT induce vomiting.[5][8] Never give anything

by mouth to an unconscious person.[5] Call a physician or poison control center immediately.

[6][8][9]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO2).[4]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[4]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).
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[6][8]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[5][6][8]

Disposal Considerations
Dispose of contents/container to an approved waste disposal plant in accordance with local,

state, and federal regulations.[8] Avoid release to the environment.[4]

This guide is intended to provide a framework for the safe handling and storage of 4-
Butylaniline. It is imperative that all users of this chemical consult the most recent Safety Data

Sheet (SDS) and are trained in the proper handling procedures before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089568#handling-and-storage-precautions-for-4-
butylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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